Cas no 64180-68-3 (Tricyclo[5.4.0.02,8]undec-10-en-9-one,2,6,6,11-tetramethyl-, stereoisomer)

• Product Name: Tricyclo[5.4.0.02,8]undec-10-en-9-one,2,6,6,11-tetramethyl-, stereoisomer
• CAS No: 64180-68-3
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 503092
• PubChem ID: 530428
• Update Time: 2025-04-19

Tricyclo[5.4.0.02,8]undec-10-en-9-one,2,6,6,11-tetramethyl-, stereoisomer Chemical and Physical Properties

Names and Identifiers

• Tricyclo[5.4.0.02,8]undec-10-en-9-one,2,6,6,11-tetramethyl-, stereoisomer
• Longiverbenone
• Longiverbenone (vulgarone B)
• Vulgarone B
• 1-Oxo-a-longipinene
• DTXSID20983427
• 64180-68-3
• Tricyclo[5.4.0.0^2,^8]undec-10-en-9-one, 2,6,6,11-tetramethyl-
• KTPOZFYJWLGJGH-UHFFFAOYSA-N
• 2,6,6,11-tetramethyltricyclo[5.4.0.0^{2,8}]undec-10-en-9-one
• 2,6,6,11-Tetramethyltricyclo[5.4.0.0~2,8~]undec-10-en-9-one
• CHEMBL2272434

• Inchi： 1S/C15H22O/c1-9-8-10(16)12-13-11(9)15(12,4)7-5-6-14(13,2)3/h8,11-13H,5-7H2,1-4H3
• InChI Key： KTPOZFYJWLGJGH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C3C(C)(C)CCCC2(C)C31

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1
• Boiling Point: 299.5°C at 760 mmHg
• Flash Point: 130.3°C
• Refractive Index: 1.509
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids